3-Ethoxy-4-[2-(4-fluorophenoxy)ethoxy]benzaldehyde

• IUPAC Name: 3-ethoxy-4-[2-(4-fluorophenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C17H17FO4/c1-2-20-17-11-13(12-19)3-8-16(17)22-10-9-21-15-6-4-14(18)5-7-15/h3-8,11-12H,2,9-10H2,1H3
• InChI Key: OMYCFNNIOYJEEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCCOC2=CC=C(C=C2)F
• Molecular Formula: C17H17FO4
• Molecular Weight: 304.31 g/mol
• CAS No.: 565168-89-0

Description

3-Ethoxy-4-[2-(4-fluorophenoxy)ethoxy]benzaldehyde, also known as FPEB, is a chemical compound that has gained interest in the scientific community due to its potential applications in the field of neuroscience. FPEB is a selective agonist for the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological processes such as learning, memory, and addiction.

Scientific Research Applications

Synthesis and Polymer Research

3-Ethoxy-4-[2-(4-fluorophenoxy)ethoxy]benzaldehyde has been utilized in the synthesis of bis-aldehyde monomers and their subsequent polymerization to create electrically conductive pristine polyazomethines. Through etherification and polymerization processes, this compound contributes to the development of materials with enhanced electrical conductivity. The physicochemical properties of these polymers, including their thermal stability and luminescence, have been thoroughly investigated, showcasing their potential in materials science, especially for applications requiring conductive materials (Hafeez et al., 2019).

Magnetic Properties and Solvothermal Synthesis

Another study explored the solvothermal synthesis of heterometallic clusters involving a closely related compound. This research highlighted the magnetic properties of the synthesized clusters, demonstrating the compound's utility in creating materials with specific magnetic interactions. Such materials have potential applications in data storage and magnetic sensors (Deng et al., 2016).

Copolymerization and Material Properties

Further research has involved the copolymerization of trisubstituted ethylenes, including variants of the compound , with styrene to synthesize novel polymers. These studies assess the copolymers' composition, structure, thermal stability, and decomposition properties. Such copolymers have applications in creating new materials with desirable mechanical and thermal properties, useful in various industrial and technological sectors (Kharas et al., 2018).

Photophysical Behavior

The compound has also been involved in the synthesis of calix[4]arene derivatives to investigate their photophysical behavior upon complexation with terbium(III) ions. These studies provide insights into the development of materials with potential applications in luminescence-based devices, such as sensors and light-emitting diodes (Hao et al., 2005).

Safety and Hazards

This compound is classified as a combustible solid. It’s important to handle it with care and follow safety guidelines to prevent any accidents.